Cas no 17450-56-5 (Ethyl 3-benzoylacrylate)
Ethyl 3-benzoylacrylate is a versatile α,β-unsaturated ester with a benzoyl functional group, widely used in organic synthesis and pharmaceutical intermediates. Its conjugated system and reactive double bond make it valuable for Michael additions, Diels-Alder reactions, and other cyclization processes. The compound's structural features enable efficient derivatization, facilitating the synthesis of complex molecules. It is particularly useful in the preparation of heterocyclic compounds and fine chemicals. Ethyl 3-benzoylacrylate exhibits good stability under standard conditions, ensuring reliable handling and storage. Its high purity and well-defined reactivity profile make it a preferred choice for research and industrial applications requiring precise control over synthetic pathways.
Ethyl 3-benzoylacrylate structure
Product Name:Ethyl 3-benzoylacrylate
CAS No:17450-56-5
MF:C12H12O3
MW:204.221883773804
MDL:MFCD00011533
CID:50763
PubChem ID:24855762
Update Time:2025-06-07
Ethyl 3-benzoylacrylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-benzoylacrylate
- E3BA
- Ethyl benzoylacrylate
- Ethyl 4-oxo-4-phenylbut-2-enoate
- 3-Phenoxy-1-propano
- 3-Benzoyl Ethyl
- 4-oxo-4-phenyl-but-2-enoic acid ethyl ester
- ethyl 4-oxo-4-phenyl-2-butenoate
- ethyl 4-phenyl-4-oxobut-2-enoate
- ethyl e-benzoylacrylate
- ETHYL TRANS-3-BENZOYLACRYLATE
- TRANS ETHYL 3-BENZOYLACRYLATE
- TRANS-ETHYL BENZOYLACRYLATE
- Acrylicacid, 3-benzoyl-, ethyl ester (6CI,7CI,8CI)
- 3-Benzoylacrylic acid ethyl ester
- Ethyl4-phenyl-4-oxobutenoate
- Enalapril Impurity 3
- Enalapril Impurity 7
- ETHYL BETA-BENZOYLACRYLATE
- ETHYL BENZOYL ACRYLATE
- LABOTEST-BB LT01148423
- ETHYL-3-BENZOYLACRYLATE
- trans-3-Benzoylacrylic Acid Ethyl Ester
- (E)-Ethyl 4-oxo-4-phenylbut-2-enoate
- ethyl (E)-4-oxo-4-phenylbut-2-enoate
- ethyl (2E)-4-oxo-4-phenylbut-2-enoate
- 2-Butenoic acid, 4-oxo-4-phenyl-, ethyl ester
- Ethyl=3-benzoylacrylate
- E-ethyl-3-benzoyl-acrylate
- Ethyl(E)-3-benzoylacrylate
- trans-ethyl 3-benzoylacrylate
- trans-e
- CHEMBL4063314
- AKOS005100232
- Ethyl (2E)-4-oxo-4-phenyl-2-butenoate #
- E-ethyl-4-oxo-4-phenylcrotonate
- 17450-56-5
- J-520854
- 7N-720
- AI3-10548
- J-640273
- (E)-Ethyl4-oxo-4-phenylbut-2-enoate
- 15121-89-8
- Ethyl 3-benzoylacrylate, predominantly trans
- SCHEMBL3371348
- D88769
- ethyl trans-beta-benzoylacrylate
- 2-Butenoic acid, 4-oxo-4-phenyl-, ethyl ester, (2E)-
- EC 408-040-4
- J-800265
- AS-66531
- B1233
- CS-W015409
- CS-0166778
- trans-ethyl beta-benzoylacrylate
- (e)-ethyl-4-oxo-4-phenyl-2-butenoate
- MFCD00011533
- Ethyl 3-benzoylacrylate, technical grade, 92%
- Ethyl (2E)-4-oxo-4-phenyl-2-butenoate
- DTXSID50934189
-
- MDL： MFCD00011533
- Inchi： 1S/C12H12O3/c1-2-15-12(14)9-8-11(13)10-6-4-3-5-7-10/h3-9H,2H2,1H3/b9-8+
- InChI Key： ACXLBHHUHSJENU-CMDGGOBGSA-N
- SMILES： O(C(/C=C/C(C1C=CC=CC=1)=O)=O)CC
- BRN： 2210035
Computed Properties
- Exact Mass: 204.07900
- Monoisotopic Mass: 204.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Uncertain
- Density: 1.112 g/mL at 25 °C(lit.)
- Melting Point: 32 °C
- Boiling Point: 184-185 °C/25 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.543(lit.)
- PSA: 43.37000
- LogP: 1.98860
- Solubility: Uncertain
Ethyl 3-benzoylacrylate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：UN2810
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S24/25-S37/39-S26
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Sealed in dry,Room Temperature
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R36/37/38
- Packing Group：III
- Hazard Level：6.1
Ethyl 3-benzoylacrylate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 3-benzoylacrylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157705-100g |
ethyl 3-benzoylacrylate |
17450-56-5 | 95+% | 100g |
$111 | 2021-06-17 | |
| Chemenu | CM157705-500g |
ethyl 3-benzoylacrylate |
17450-56-5 | 95+% | 500g |
$303 | 2021-06-17 | |
| Chemenu | CM157705-1000g |
ethyl 3-benzoylacrylate |
17450-56-5 | 95+% | 1000g |
$485 | 2021-06-17 | |
| Alichem | A019115051-500g |
Ethyl 4-oxo-4-phenylbut-2-enoate |
17450-56-5 | 97% | 500g |
336.96 USD | 2021-06-17 | |
| TRC | E678560-25g |
Ethyl 3-Benzoylacrylate |
17450-56-5 | 25g |
$ 58.00 | 2023-09-07 | ||
| TRC | E678560-50g |
Ethyl 3-Benzoylacrylate |
17450-56-5 | 50g |
$ 115.00 | 2023-09-07 | ||
| TRC | E678560-100g |
Ethyl 3-Benzoylacrylate |
17450-56-5 | 100g |
$ 218.00 | 2023-09-07 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E102471-100g |
Ethyl 3-benzoylacrylate |
17450-56-5 | 90% | 100g |
¥579.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E102471-250g |
Ethyl 3-benzoylacrylate |
17450-56-5 | 90% | 250g |
¥1299.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E102471-500g |
Ethyl 3-benzoylacrylate |
17450-56-5 | 90% | 500g |
¥2299.90 | 2023-09-03 |
Ethyl 3-benzoylacrylate Related Literature
-
Pei-Pei Yeh,David S. B. Daniels,Charlene Fallan,Eoin Gould,Carmen Simal,James E. Taylor,Alexandra M. Z. Slawin,Andrew D. Smith Org. Biomol. Chem. 2015 13 2177
-
Kai-Min Wang,Yu-Lu Ma,Xin-Rong Lin,Sheng-Jiao Yan,Jun Lin RSC Adv. 2015 5 36472
-
3. [2+2]Photocycloaddition of 2-(dibenzylamino)ethyl 3-benzoylacrylate in a crystalline state: weak intermolecular interactions as important factors determining efficiency of the solid-state photoreactionTadashi Hasegawa,Kaori Ikeda,Yuko Yamazaki J. Chem. Soc. Perkin Trans. 1 2001 3025
-
Motohiro Nishio CrystEngComm 2004 6 130
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